Cas no 817622-04-1 ((4-Chlorophenyl)(2-sulfanylphenyl)methanone)

817622-04-1 structure
Product name:(4-Chlorophenyl)(2-sulfanylphenyl)methanone
(4-Chlorophenyl)(2-sulfanylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
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- (4-Chlorophenyl)(2-sulfanylphenyl)methanone
- DTXSID00659259
- 817622-04-1
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- Inchi: InChI=1S/C13H9ClOS/c14-10-7-5-9(6-8-10)13(15)11-3-1-2-4-12(11)16/h1-8,16H
- InChI Key: CXQBROXUWHNJFQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 248.0062638Da
- Monoisotopic Mass: 248.0062638Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1Ų
- XLogP3: 4
(4-Chlorophenyl)(2-sulfanylphenyl)methanone Related Literature
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1. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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